3-(2-Chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid

• IUPAC Name: 3-(2-chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid
• InChI: InChI=1S/C10H9ClF2O3/c1-9(16,10(12,13)8(14)15)6-4-2-3-5-7(6)11/h2-5,16H,1H3,(H,14,15)
• InChI Key: AGUDPQHZHJRRTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)(C(C(=O)O)(F)F)O
• Molecular Formula: C10H9ClF2O3
• Molecular Weight: 250.62 g/mol

Description

3-(2-Chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid, commonly referred to as 3-CF2HBA, is an important organic compound used in a variety of scientific and industrial applications. It is a colorless and odorless liquid that is soluble in water and is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. 3-CF2HBA has a wide range of applications in the fields of biochemistry, physiology, and chemical engineering due to its unique properties.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway of 3-(2-Chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid involves the conversion of commercially available starting materials to the final product through a series of chemical reactions.

Starting Materials
2-Chlorophenol, 2,2-Difluoropropionic acid, Sodium hydroxide, Sodium borohydride, Hydrochloric acid, Ethanol, Sodium carbonate, Sodium bicarbonate, Sodium chloride, Wate

Reaction
Step 1: Conversion of 2-Chlorophenol to 2-Chlorobenzene, 2-Chlorophenol + Sodium hydroxide → 2-Chlorobenzene + Water, Step 2: Conversion of 2-Chlorobenzene to 2-Chloro-α,α-difluorotoluene, 2-Chlorobenzene + 2,2-Difluoropropionic acid + Sodium borohydride → 2-Chloro-α,α-difluorotoluene, Step 3: Conversion of 2-Chloro-α,α-difluorotoluene to 3-(2-Chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid, 2-Chloro-α,α-difluorotoluene + Hydrochloric acid + Ethanol → 3-(2-Chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid + Sodium chloride, Step 4: Purification of the final product, 3-(2-Chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid + Sodium carbonate + Sodium bicarbonate + Water → Purified 3-(2-Chlorophenyl)-2,2-difluoro-3-hydroxybutanoic acid + Sodium chloride + Carbon dioxide

Scientific Research Applications

3-CF2HBA is widely used in scientific research due to its unique properties. It is often used as a reagent in the synthesis of other organic compounds, such as pharmaceuticals and other biologically active compounds. It is also used as a starting material in the synthesis of other fluorinated compounds, such as fluorinated polymers and fluorinated surfactants. Furthermore, 3-CF2HBA can be used in the synthesis of chiral compounds, which are important for drug design and development.

Mechanism Of Action

The mechanism of action of 3-CF2HBA is not fully understood. It is believed that the compound is able to interact with proteins and other biomolecules due to its ability to form hydrogen bonds. It is also hypothesized that the compound may be able to interact with proteins and other biomolecules through its ability to form dipole-dipole interactions.

Biochemical And Physiological Effects

The biochemical and physiological effects of 3-CF2HBA are not yet fully understood. However, it has been shown to have an inhibitory effect on certain enzymes, such as cyclooxygenase-2 (COX-2). It has also been shown to have an anti-inflammatory effect in animal models. In addition, it has been shown to have an inhibitory effect on certain types of cancer cells.

Advantages And Limitations For Lab Experiments

The main advantage of 3-CF2HBA is its availability and low cost. It is also relatively easy to synthesize, which makes it an ideal starting material for the synthesis of other compounds. Furthermore, its wide range of applications makes it a useful reagent for many different types of scientific research. However, it is important to note that 3-CF2HBA is a highly reactive compound and should be handled with care in the laboratory. In addition, it is important to note that 3-CF2HBA is a potentially toxic compound and should be handled with caution.

Future Directions

Future research on 3-CF2HBA could focus on further elucidating its mechanism of action and exploring its potential applications in drug design and development. In addition, further research could be conducted to investigate the potential toxicity of the compound and to develop methods for its safe handling. Furthermore, research could be conducted to explore the potential applications of 3-CF2HBA in other areas, such as in the synthesis of new materials and in the development of new catalysts. Finally, research could be conducted to further explore the potential biochemical and physiological effects of 3-CF2HBA and to explore its potential therapeutic applications.